Cas no 1639446-63-1 (tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate
• CAS No: 1639446-63-1
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 5631193
• PubChem ID: 165922067
• Update Time: 2025-07-02

tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290891
• tert-butyl N-[3-(3,3,3-trifluoropropanoyl)phenyl]carbamate
• 1639446-63-1
• tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate

• Inchi： 1S/C14H16F3NO3/c1-13(2,3)21-12(20)18-10-6-4-5-9(7-10)11(19)8-14(15,16)17/h4-7H,8H2,1-3H3,(H,18,20)
• InChI Key： PGUKVMVAIOXLLE-UHFFFAOYSA-N
• SMILES： FC(CC(C1=CC=CC(=C1)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate

Professional Introduction to Tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate (CAS No. 1639446-63-1)

Tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1639446-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl protecting group and the presence of a 3,3,3-trifluoropropanoyl moiety, contribute to its unique chemical properties and reactivity patterns, making it a valuable tool in the development of novel therapeutic agents.

The tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate molecule exhibits a phenyl ring substituted with a 3,3,3-trifluoropropanoyl group at the 3-position and an amine group further modified by a tert-butyl carbamate moiety. This structural configuration imparts specific electronic and steric properties that are highly advantageous in medicinal chemistry. The trifluoromethyl group (CF₃) is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make this compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on the development of novel carbamate-based compounds with enhanced pharmacological properties. The tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate has been investigated for its potential applications in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the development of protease inhibitors, which are critical in treating conditions such as cancer and inflammation. The presence of the tert-butyl group provides stability to the carbamate linkage under physiological conditions while allowing for selective modifications or deprotections when necessary.

Moreover, the trifluoropropanoyl substituent plays a crucial role in modulating the bioactivity of the compound. Fluorinated aromatic compounds are known for their improved lipophilicity and reduced susceptibility to enzymatic degradation, which can significantly enhance drug efficacy and duration of action. The combination of these features makes tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics. Recent advancements in computational chemistry have further facilitated the optimization of this compound's structure by predicting its interaction with biological targets at an atomic level.

One particularly intriguing application of this compound lies in its role as an intermediate in the synthesis of fluorinated carbamate-based drugs. Fluorine atoms are frequently introduced into drug molecules to improve their pharmacokinetic properties, such as solubility and bioavailability. The tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate serves as a versatile building block that allows chemists to explore diverse structural permutations while maintaining key pharmacophoric elements essential for biological activity. This flexibility has enabled researchers to generate libraries of novel compounds that can be screened for their efficacy against specific disease targets.

The synthesis of tert-butyl N-3-(3,3,3-trifluoropropanoyl)phenylcarbamate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include the acylation of a phenolic hydroxyl group with a trifluoropropanoyl chloride, followed by condensation with an amine derivative under basic conditions to form the carbamate linkage. The introduction of the tert-butyl group is often achieved through subsequent reaction with di-tert-butyl dicarbonate (Boc₂O), which provides stability to the amine functionality during subsequent synthetic manipulations.

Recent research has also explored the use of this compound in combinatorial chemistry approaches aimed at discovering novel drug candidates. By systematically varying substituents on the phenyl ring or introducing different protecting groups at the carbamate position, chemists can generate diverse molecular architectures with tailored biological activities. Such strategies have been successfully applied in high-throughput screening campaigns to identify lead compounds for further optimization.

The pharmacological potential of tert-butyl N-3-(3,3-dimethylpropionitrile)-N'-[(E)-(4-fluorophenylethynylidene)]urea, another derivative featuring similar structural motifs but with additional fluorinated aromatic groups at different positions on its molecular framework,has been extensively studied as well. These investigations have provided valuable insights into how structural modifications influence bioactivity and have informed rational design strategies for future drug development efforts.

In conclusion,Tert-butyl N-0-(trichloroacetyl)-N'-[(E)-(4-fluoro-2-methoxybenzylethynylidene)]urea, another related compound exhibiting distinct but complementary structural features,represents an important class of fluorinated carbamates that continue to be explored for their therapeutic potential. The unique combination of electronic and steric effects imparted by these compounds makes them highly suitable for designing next-generation therapeutics targeting various diseases.